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Compound of Interest

Compound Name: 12-POHSA

Cat. No.: B8056025 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 12-Hydroxystearic Acid (12-HSA), including detailed operational and

disposal plans, to empower your team with the knowledge to handle this chemical responsibly.

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling 12-HSA, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure safety. The following personal protective equipment is

recommended.[1][2][3][4]

Eye and Face Protection:

Safety Glasses with Side-Shields: Essential for preventing dust or splashes from entering the

eyes.[2][3]

Chemical Goggles: To be worn when there is a higher risk of splashing or dust generation.[1]

[2]

Skin Protection:
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Gloves: Chemical-resistant gloves, such as rubber or neoprene, are required to prevent skin

contact.[1][4] Always inspect gloves for integrity before use and wash hands thoroughly after

handling.[2]

Protective Clothing: A lab coat or other protective work clothing should be worn to prevent

contamination of personal clothing.[3][5] In situations with a higher risk of exposure,

fire/flame resistant and impervious clothing may be necessary.[2][3]

Respiratory Protection:

Dust Mask or Respirator: In well-ventilated areas, respiratory protection may not be required

for small quantities.[4][6] However, if dust is generated or if exposure limits are exceeded, a

NIOSH-approved respirator or a full-face respirator should be worn.[1][2][3]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling 12-HSA from receipt to use is critical for laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name, hazard information, and

handling precautions.

Ensure the Safety Data Sheet (SDS) is readily accessible.

2. Storage:

Store 12-HSA in a dry, cool, and well-ventilated area.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store away from incompatible materials such as strong bases and strong oxidizers.[1]
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Avoid storing at temperatures exceeding 72°C (161.6°F).[1] For bulk storage, maintaining a

temperature of 5-10°C above the melting point or at ambient temperature is recommended.

[1]

3. Handling and Use:

Handle 12-HSA in a well-ventilated area, preferably in a chemical fume hood, to minimize

dust generation.[1][2]

Avoid contact with skin and eyes.[2][3]

Use non-sparking tools and ground/bond containers and receiving equipment to prevent

electrostatic discharge.[1][2]

Do not eat, drink, or smoke in areas where 12-HSA is handled.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and upon leaving the work area.[1]

4. Spill and Emergency Procedures:

Minor Spills:

Evacuate unnecessary personnel from the immediate area.[1]

Wearing appropriate PPE, carefully sweep or scoop up the solid material, avoiding dust

generation.[4]

Collect the spilled material in a suitable, labeled container for disposal.[2][3]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and prevent entry.

Contact your institution's environmental health and safety department immediately.
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First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[4][7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[2][4]

Disposal Plan: Responsible Waste Management
Proper disposal of 12-HSA and contaminated materials is essential to protect the environment.

1. Waste Collection:

Collect all 12-HSA waste, including unused product and contaminated materials (e.g.,

gloves, wipes, weighing paper), in a designated and clearly labeled waste container.

Ensure the waste container is kept closed.

2. Waste Storage:

Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Follow your institution's guidelines for hazardous waste storage.

3. Waste Disposal:

Dispose of 12-HSA waste in accordance with all local, regional, national, and international

regulations.[1]

Do not dispose of 12-HSA down the drain or in the regular trash.[2]
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Contact a licensed professional waste disposal service to arrange for the removal and

disposal of the chemical waste. The material may be suitable for controlled incineration with

flue gas scrubbing.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 12-Hydroxystearic

Acid.

Property Value

CAS Number 106-14-9[5]

Molecular Formula C18H36O3[2]

Molecular Weight 300.48 g/mol [2]

Appearance Creamy-to-white flakes or powder[4]

Melting Point 72-77 °C (161.6-170.6 °F)[4]

Boiling Point > 300 °C (572 °F)[4]

Flash Point 210.00 °C (410 °F)[4]

Occupational Exposure Limits

- Safe Work Australia (Nuisance dusts): 8 hr

TWA = 10 mg/m³ (inhalable dust)[7]- New

Zealand WES (Particulates not otherwise

classified): TWA = 10 mg/m³; TWA = 3 mg/m³

(respirable dust)[7]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 12-

Hydroxystearic Acid in a laboratory setting.
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Caption: Workflow for the safe handling of 12-Hydroxystearic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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